Cas no 1681-22-7 (Naphthalene,1,2,3,4-tetrahydro-1,1,2,6-tetramethyl-)

• Product Name: Naphthalene,1,2,3,4-tetrahydro-1,1,2,6-tetramethyl-
• CAS No: 1681-22-7
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 210009
• PubChem ID: 14489338
• Update Time: 2025-04-19

Naphthalene,1,2,3,4-tetrahydro-1,1,2,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrahydro-1,1,2,6-tetramethyl-
• Irene
• 1,2,3,4-Tetrahydro-1,1,2,6-tetramethylnaphthalene

• Inchi： 1S/C14H20/c1-10-5-8-13-12(9-10)7-6-11(2)14(13,3)4/h5,8-9,11H,6-7H2,1-4H3
• InChI Key： GICIECWTEWJCRE-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=CC(C)=CC=2CCC1C

Computed Properties

• Exact Mass: 188.1566
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9332
• Melting Point: -31.3°C (estimate)
• Boiling Point: 283.34°C (estimate)
• Refractive Index: 1.5217
• PSA: 0